Cas no 2171179-65-8 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)
(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
- EN300-1576627
- (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
- 2171179-65-8
-
- Inchi: 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,22+/m0/s1
- InChI Key: IUIIIQPOIIACID-OYHNWAKOSA-N
- SMILES: O(C(N[C@@H](C(N[C@@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576627-0.05g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-0.1g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-0.25g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-0.5g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-1.0g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-2.5g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-5.0g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-10.0g |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576627-50mg |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 50mg |
$768.0 | 2023-09-24 | ||
| Enamine | EN300-1576627-100mg |
(3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171179-65-8 | 100mg |
$804.0 | 2023-09-24 |
(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
Research Brief on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS: 2171179-65-8)
In recent years, the compound (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS: 2171179-65-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it aids in the stepwise assembly of peptides with high efficiency and minimal side reactions.
Recent studies have focused on optimizing the synthesis and application of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based inhibitors targeting proteases involved in cancer metastasis. The researchers utilized this compound as a key intermediate to construct peptide sequences with enhanced stability and binding affinity. The study reported a significant reduction in enzymatic degradation of the synthesized peptides, attributed to the steric hindrance provided by the Fmoc group and the methylbutanamido side chain.
Another groundbreaking study, published in ACS Chemical Biology in early 2024, explored the use of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid in the design of prodrugs. The researchers demonstrated that the compound could be conjugated to therapeutic agents to improve their pharmacokinetic properties. The prodrugs exhibited prolonged circulation times and targeted release profiles, leading to enhanced efficacy in preclinical models of inflammatory diseases. This research underscores the versatility of the compound in addressing challenges related to drug delivery and bioavailability.
In addition to its applications in drug development, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has also been investigated for its potential in bioconjugation strategies. A recent study in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional moieties. The researchers achieved high yields and minimal off-target modifications, highlighting the compound's utility in the growing field of chemical biology tools.
Looking ahead, the continued exploration of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is expected to yield further innovations in peptide therapeutics, prodrug design, and bioconjugation. Its unique structural attributes and demonstrated efficacy in various applications position it as a valuable asset in the toolkit of researchers and pharmaceutical developers. Future studies may focus on expanding its use in personalized medicine and targeted drug delivery systems, further solidifying its role in advancing chemical biology and pharmaceutical sciences.
2171179-65-8 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)